Cas no 33538-99-7 (2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-)
33538-99-7 structure
Product Name:2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-
CAS No:33538-99-7
MF:C10H10O3
MW:178.184603214264
CID:321618
PubChem ID:271169
Update Time:2025-04-19
2-Propenal,3-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-
- (Z)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enal
- 2-hydroxy-5-methoxycinnamaldehyde
- 2-hydroxymethyl-5-methoxy-1-methyl-1H-pyridin-4-one
- 5-Methoxy-2-hydroxymethyl-1-methyl-4-pyridon
- 5-Methoxy-2-hydroxyzimtaldehyd
- 33538-99-7
- 3-(2-Hydroxy-5-methoxyphenyl)-2-propenal
- DTXSID701275722
-
- Inchi: 1S/C10H10O3/c1-13-9-4-5-10(12)8(7-9)3-2-6-11/h2-7,12H,1H3
- InChI Key: AQYVEMYTTRZFIQ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C=CC=O)=C1)O
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.186
- Boiling Point: 368.6°Cat760mmHg
- Flash Point: 150.6°C
- Refractive Index: 1.593
- PSA: 46.53000
- LogP: 1.61290
2-Propenal,3-(2-hydroxy-5-methoxyphenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
33538-99-7 (2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-) Related Products
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